Cas no 303127-79-9 (4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside)
303127-79-9 structure
Product Name:4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside
CAS No:303127-79-9
Molecular Formula:C26H30O10
Molecular Weight:502.5104
MDL:MFCD08276396
CID:299411
PubChem ID:87558302
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Properties
Names and Identifiers
-
- b-D-Glucopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-, triacetate (9CI)
- 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-beta-D-glucopyranoside
- [(2R,3R,4S,5R,6S)-3,5-diacetyloxy-6-(4-methoxyphenoxy)-4-phenylmethoxyoxan-2-yl]methyl acetate
- -<small>D<
- 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside
- DTXSID10445584
- 4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-
- M1642
- AS-73158
- (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyldiacetate
- 303127-79-9
- T72259
- J-017900
- [(2R,3R,4S,5R,6S)-3,5-BIS(ACETYLOXY)-4-(BENZYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
- beta-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-, 2,4,6-triacetate
- MFCD08276396
- A876229
- CID 10839164
- A-D-glucopyranoside
- MolPort-035-784-663
- AKOS027320254
- (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyl diacetate
- CS-0226014
- MDZXNXKMNWQSDZ-WSGIOKLISA-N
-
- MDL： MFCD08276396
- InChIKey： MDZXNXKMNWQSDZ-WSGIOKLISA-N
- Inchi： InChI=1S/C26H30O10/c1-16(27)31-15-22-23(33-17(2)28)24(32-14-19-8-6-5-7-9-19)25(34-18(3)29)26(36-22)35-21-12-10-20(30-4)11-13-21/h5-13,22-26H,14-15H2,1-4H3/t22-,23-,24+,25-,26-/m1/s1
- SMILES： CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC2=CC=C(C=C2)OC)O1)OC(=O)C)OCC3=CC=CC=C3)OC(=O)C
Computed Properties
- Exact Mass: 502.18400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 13
- Monoisotopic Mass: 502.18389715g/mol
- Heavy Atom Count: 36
- Complexity: 714
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- LogP: 2.81080
- PSA: 115.82000
- Refractive Index: 1.555
- Boiling Point: 597.361°C at 760 mmHg
- Melting Point: 158.0 to 162.0 deg-C
- Flash Point: 253.558°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.273
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00303D-1g |
β-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-, 2,4,6-triacetate |
303127-79-9 | >96.0%(HPLC) | 1g |
$135.00 | 2025-02-19 | |
| A2B Chem LLC | AB39289-1g |
4-Methoxyphenyl 2,4,6-tri-o-acetyl-3-o-benzyl-beta-d-glucopyranoside |
303127-79-9 | >96.0%(HPLC) | 1g |
$137.00 | 2024-04-20 | |
| Aaron | AR0030BP-250mg |
β-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-, 2,4,6-triacetate |
303127-79-9 | 96% | 250mg |
$165.00 | 2025-02-25 | |
| abcr | AB250260-1 g |
4-Methoxyphenyl 2,4,6-tri-O-acetyl-3-O-benzyl-beta-D-glucopyranoside; . |
303127-79-9 | 1 g |
€276.60 | 2023-07-20 | ||
| Alichem | A119001225-5g |
(2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyl diacetate |
303127-79-9 | 95% | 5g |
$794.88 | 2023-09-02 | |
| Ambeed | A836817-1g |
(2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-4-(benzyloxy)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,5-diyl diacetate |
303127-79-9 | 95+% | 1g |
$314.0 | 2024-07-28 | |
| Chemenu | CM395936-1g |
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-beta-D-glucopyranoside |
303127-79-9 | 95%+ | 1g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | D768907-1g |
-D-Glucopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-, 2,4,6-triacetate |
303127-79-9 | 96.0% | 1g |
$255 | 2022-05-25 | |
| TRC | M350318-10mg |
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside |
303127-79-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863407-250mg |
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside |
303127-79-9 | ≥96%(HPLC) | 250mg |
511.20 |
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:303127-79-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside Related Literature
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Sven Munsch,Martin Hartmann,Stefan Ernst Chem. Commun., 2001, 1978-1979
-
Qingfei Zheng,Zhuhua Wu,Zhenhua Tian Org. Biomol. Chem., 2017,15, 88-91
-
Peter Juelg,Mara Specht,Cornelia Eckert Lab Chip, 2019,19, 2205-2219
-
Milan Dejmek,Soňa Kovačková,Eva Zborníková,Hubert Hřebabecký,Michal Šála,Martin Dračínský,Radim Nencka RSC Adv., 2012,2, 6970-6980
-
Saeid Kamari Kaverlavani,Seyyed Ebrahim Moosavifard,Ali Bakouei Chem. Commun., 2017,53, 1052-1055
-
Fu-Ping Huang,Cheng Yang,Hai-Ye Li,Peng-Fei Yao,Xiao-Huan Qin,Shi-Ping Yan,Mohamedally Kurmoo Dalton Trans., 2015,44, 6593-6599
-
Bin Yang,Bin Liu,Pinduan Bi,Tao Wu,Qiang Wang,Jie Zhang Mol. BioSyst., 2015,11, 1004-1011
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Akihiro Uehara,Daiju Matsumura,Takuya Tsuji,Haruko Yakumaru,Izumi Tanaka,Ayumi Shiro,Hiroyuki Saitoh,Hiroshi Ishihara,Shino Homma-Takeda Anal. Methods, 2022,14, 2439-2445
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Xuemei Li,Li Sun,Anqing Ge,Yingshu Guo Chem. Commun., 2011,47, 947-949
Recommended suppliers
Amadis Chemical Company Limited
(CAS:303127-79-9)4-Methoxyphenyl 2,4,6-Tri-O-acetyl-3-O-benzyl-β-D-glucopyranoside
Purity:99%
Quantity:1g
Price($):283.0